Cas no 851292-76-7 (6-(dimethylamino)-1,3-benzothiazole-2-carbaldehyde)

• Product Name: 6-(dimethylamino)-1,3-benzothiazole-2-carbaldehyde
• CAS No: 851292-76-7
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• MDL: MFCD12403636
• CID: 850387
• PubChem ID: 11287214
• Update Time: 2025-05-21

6-(dimethylamino)-1,3-benzothiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxaldehyde, 6-(dimethylamino)-
• 6-(dimethylamino)-1,3-benzothiazole-2-carbaldehyde
• SCHEMBL21160705
• IFYZXOCVJIVGRJ-UHFFFAOYSA-
• Z1269208449
• EN300-8658395
• 6-(dimethylamino)benzo[d]thiazole-2-carbaldehyde
• InChI=1/C10H10N2OS/c1-12(2)7-3-4-8-9(5-7)14-10(6-13)11-8/h3-6H,1-2H3
• 851292-76-7

• MDL： MFCD12403636
• Inchi： 1S/C10H10N2OS/c1-12(2)7-3-4-8-9(5-7)14-10(6-13)11-8/h3-6H,1-2H3
• InChI Key： IFYZXOCVJIVGRJ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC2=CC=C(C=C12)N(C)C

Computed Properties

• Exact Mass: 206.05138412g/mol
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.4Ų

Additional information on 6-(dimethylamino)-1,3-benzothiazole-2-carbaldehyde

Comprehensive Overview of 6-(dimethylamino)-1,3-benzothiazole-2-carbaldehyde (CAS No. 851292-76-7)

6-(Dimethylamino)-1,3-benzothiazole-2-carbaldehyde (CAS No. 851292-76-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzothiazole derivative is characterized by its unique molecular structure, featuring a dimethylamino group and a carbaldehyde functional group, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, fluorescent probes, and advanced materials, aligning with current trends in drug discovery and functional materials.

The compound’s benzothiazole core is a well-known scaffold in medicinal chemistry, often associated with antimicrobial, anticancer, and anti-inflammatory properties. This has led to a surge in studies investigating 6-(dimethylamino)-1,3-benzothiazole-2-carbaldehyde as a precursor for novel therapeutics. Recent publications highlight its utility in designing small-molecule inhibitors and imaging agents, addressing pressing healthcare challenges such as antibiotic resistance and early disease detection. These applications resonate with the growing demand for precision medicine and diagnostic tools.

In the realm of materials science, CAS No. 851292-76-7 is valued for its photophysical properties. The dimethylamino moiety enhances its fluorescence, making it a candidate for organic light-emitting diodes (OLEDs) and sensors. With the global push toward sustainable technologies, researchers are leveraging this compound to develop energy-efficient displays and environmental monitoring systems. Its adaptability in green chemistry processes further underscores its relevance in contemporary scientific discourse.

Synthetic accessibility is another key advantage of 6-(dimethylamino)-1,3-benzothiazole-2-carbaldehyde. Modern flow chemistry and catalysis techniques have streamlined its production, reducing waste and improving yields. This aligns with the pharmaceutical industry’s focus on cost-effective synthesis and process optimization, topics frequently searched by professionals in the field. Additionally, its stability under various conditions makes it a reliable building block for high-throughput screening and combinatorial chemistry.

From a commercial perspective, the demand for CAS No. 851292-76-7 is driven by its versatility. Suppliers and manufacturers emphasize its high purity and compatibility with Good Manufacturing Practices (GMP), catering to industries requiring stringent quality standards. FAQs surrounding this compound often revolve around its storage conditions, handling protocols, and scalability, reflecting practical concerns in laboratory and industrial settings.

Looking ahead, 6-(dimethylamino)-1,3-benzothiazole-2-carbaldehyde is poised to play a pivotal role in interdisciplinary research. Its integration into artificial intelligence (AI)-driven drug design and nanotechnology exemplifies its forward-looking potential. As scientific communities prioritize innovation and sustainability, this compound stands out as a valuable asset for addressing complex challenges in health and technology.